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Compound of Interest

Compound Name:
Tetrabutylammonium

Trifluoromethanesulfonate

Cat. No.: B1273034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Tetrabutylammonium
trifluoromethanesulfonate (TBATf), a quaternary ammonium salt utilized in organic synthesis

and electrochemical applications. Adherence to these guidelines is crucial for ensuring

laboratory safety and minimizing potential risks.

Chemical Identification and Physical Properties
Tetrabutylammonium trifluoromethanesulfonate, also known as tetrabutylammonium

triflate, is a white crystalline powder.[1][2] It is soluble in polar organic solvents but insoluble in

water.[3]
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Property Value Source

CAS Number 35895-70-6 [4][5]

Molecular Formula C17H36F3NO3S [5][6]

Molecular Weight 391.53 g/mol [5][6]

Melting Point 110-114 °C [1][7][8][9]

Appearance
White to very pale yellow

crystalline powder
[1][2][6][8]

Solubility

Soluble in polar organic

solvents (e.g., methanol,

ethanol, ether solvents);

insoluble in water.

[3][7]

Stability

Stable at room temperature

and under recommended

storage conditions. May

decompose in the presence of

heat.

[7][10]

Hazard Identification and Classification
TBATf is classified as a hazardous chemical and requires careful handling.[4][11] The primary

hazards are skin, eye, and respiratory irritation.[2][6][7]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement Pictogram

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation

Source:[2][6]

Hazard Statements:

H315: Causes skin irritation.[2][6][8]

H319: Causes serious eye irritation.[2][6][8]

H335: May cause respiratory irritation.[2][6]

Precautionary Statements:

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P264: Wash skin thoroughly after handling.[8]

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[8]

Response:

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[8]
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P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[2][8]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.

P312: Call a POISON CENTER/doctor if you feel unwell.

P332 + P313: If skin irritation occurs: Get medical advice/attention.[8]

P337 + P313: If eye irritation persists: Get medical advice/attention.[8]

P362 + P364: Take off contaminated clothing and wash it before reuse.[8]

Storage:

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols for Hazard Assessment
The hazard classifications for TBATf are based on standardized experimental protocols, such

as those established by the Organisation for Economic Co-operation and Development

(OECD).

Methodology for Skin Irritation Testing (based on OECD Guideline 404):

Test Substance Application: A small amount (e.g., 0.5 g) of the test substance is applied to a

small area of the skin of a test animal (typically a rabbit). The area is then covered with a

gauze patch.

Exposure Period: The substance is left in contact with the skin for a specified period (e.g., 4

hours).
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Observation: After the exposure period, the patch is removed, and the skin is observed for

signs of irritation (erythema and edema) at specific intervals (e.g., 1, 24, 48, and 72 hours).

Scoring: The severity of the irritation is scored based on a standardized scale. The mean

scores are then used to classify the substance's skin irritation potential.

Methodology for Eye Irritation Testing (based on OECD Guideline 405):

Test Substance Instillation: A small amount (e.g., 0.1 mL or a corresponding weight of solid)

of the test substance is instilled into the conjunctival sac of one eye of a test animal (typically

a rabbit). The other eye serves as a control.

Observation: The eyes are observed for signs of irritation (corneal opacity, iritis, conjunctival

redness, and chemosis) at specific intervals (e.g., 1, 24, 48, and 72 hours).

Scoring: The severity of the irritation is scored based on a standardized scale. The scores

are used to classify the substance's eye irritation potential.

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure safety.

Handling:

Handle in a well-ventilated place, preferably in a chemical fume hood.[7][8]

Avoid contact with skin, eyes, and clothing.[4][8]

Do not breathe dust.[4]

Wear appropriate personal protective equipment (PPE), including safety glasses with side

shields or goggles, chemical-resistant gloves, and a lab coat.[8][10] A NIOSH/MSHA-

approved respirator may be necessary if exposure limits are exceeded or irritation is

experienced.[11]

Wash hands thoroughly after handling.[8]

Keep away from heat, sparks, and open flames.
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Avoid creating dust.[10]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][10]

Store at room temperature.[10]

Store under an inert gas.[1][8]

Incompatible materials include strong oxidizing agents.[4][10] Avoid exposure to moist air or

water.[4]

Planning & Preparation

Experimental Execution

Emergency Response

Hazard Identification
(Skin, Eye, Respiratory Irritant)

Risk Assessment
(Evaluate exposure potential)

Implement Control Measures
(Fume Hood, PPE)

Safe Handling
(Avoid dust, contact)

Proper Storage
(Cool, dry, inert gas)

Waste Disposal
(Follow regulations)

Spill Response
(Sweep up, avoid dust)

Exposure Response
(First Aid Measures)

Click to download full resolution via product page

Caption: Safety and Handling Workflow for Tetrabutylammonium
Trifluoromethanesulfonate.
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First-Aid Measures
In case of exposure, follow these first-aid procedures and seek medical attention.

Exposure Route First-Aid Measures

Eye Contact

Rinse immediately and cautiously with plenty of

water for at least 15 minutes, also under the

eyelids. Remove contact lenses, if present and

easy to do. Continue rinsing. Get medical

attention.[4][8]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. If skin irritation occurs, get medical

attention.[4][8]

Inhalation

Remove to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Get medical attention.[4][10]

Ingestion

Clean mouth with water. Never give anything by

mouth to an unconscious person. Get medical

attention.[4][10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use extinguishing measures that are appropriate to local

circumstances and the surrounding environment. Water spray, carbon dioxide (CO2), dry

chemical, or foam.

Specific Hazards Arising from the Chemical: In case of fire, hazardous decomposition

products may be released, including nitrogen oxides (NOx), carbon monoxide (CO), carbon

dioxide (CO2), and gaseous hydrogen fluoride (HF).[4] The product is combustible and may

form explosive vapor-air mixtures.[12]

Protective Equipment for Firefighters: As in any fire, wear a self-contained breathing

apparatus (SCBA) with a full facepiece operated in pressure-demand or other positive
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pressure mode, and full protective gear.[4]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid contact with skin, eyes, and clothing. Avoid breathing dust.[4]

Environmental Precautions: Do not let the product enter drains.[4]

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for

disposal.[4] Avoid creating dust.[10] Cover powder spills with a plastic sheet or tarp to

minimize spreading.[10]

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[4] Disposal should be in accordance with applicable regional, national, and

local laws and regulations.[10] Do not reuse empty containers.[10]

This technical guide is intended to provide comprehensive safety information. Always refer to

the specific Safety Data Sheet (SDS) provided by the supplier before handling

Tetrabutylammonium trifluoromethanesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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